Cas no 113698-78-5 (1-(2-Methoxybenzyl)piperazine dihydrochloride)

• Product Name: 1-(2-Methoxybenzyl)piperazine dihydrochloride
• CAS No: 113698-78-5
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.206001281738
• CID: 5073083
• Update Time: 2025-06-08

1-(2-Methoxybenzyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-METHOXYBENZYL)PIPERAZINE DIHYDROCHLORIDE
• 1-(2-Methoxybenzyl)piperazine diHCl
• 1-(2-Methoxybenzyl)piperazine dihydrochloride

• Inchi： 1S/C12H18N2O.2ClH/c1-15-12-5-3-2-4-11(12)10-14-8-6-13-7-9-14;;/h2-5,13H,6-10H2,1H3;2*1H
• InChI Key： NFSNVNIKJCREOU-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC=CC=1CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 181
• Topological Polar Surface Area: 24.5

1-(2-Methoxybenzyl)piperazine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Methoxybenzyl)piperazine dihydrochloride

Professional Introduction to 1-(2-Methoxybenzyl)piperazine Dihydrochloride (CAS No. 113698-78-5)

1-(2-Methoxybenzyl)piperazine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 113698-78-5, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine derivatives class, which has garnered considerable attention due to its diverse pharmacological properties. The structural incorporation of a 2-methoxybenzyl group into the piperazine core enhances its biological activity, making it a valuable scaffold for drug discovery and development.

The 1-(2-methoxybenzyl)piperazine dihydrochloride molecule exhibits a unique combination of chemical and pharmacological characteristics that make it particularly interesting for medicinal chemists. The presence of the benzyl moiety, substituted with a methoxy group, influences its solubility, metabolic stability, and interaction with biological targets. These attributes are critical in determining its potential as an active pharmaceutical ingredient (API) or a key intermediate in synthetic pathways.

In recent years, there has been growing interest in piperazine derivatives due to their role as intermediates in the synthesis of various therapeutic agents. The 1-(2-methoxybenzyl)piperazine dihydrochloride compound has been explored in several preclinical studies for its potential applications in central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. Its ability to modulate neurotransmitter systems makes it a promising candidate for further investigation.

One of the most compelling aspects of 1-(2-methoxybenzyl)piperazine dihydrochloride is its structural flexibility, which allows for modifications that can enhance its pharmacokinetic properties. Researchers have utilized this compound as a starting point to develop novel analogs with improved efficacy and reduced side effects. The dihydrochloride salt form enhances its stability and bioavailability, making it more suitable for formulation into pharmaceutical products.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(2-methoxybenzyl)piperazine dihydrochloride and biological targets. These studies have revealed insights into its binding mechanisms and potential therapeutic effects. For instance, computational studies have indicated that this compound may interact with serotonin receptors, suggesting its utility in treating conditions related to serotonin dysregulation.

The synthesis of 1-(2-methoxybenzyl)piperazine dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and crystallization play crucial roles in the synthesis process.

From a regulatory perspective, 1-(2-methoxybenzyl)piperazine dihydrochloride must comply with Good Manufacturing Practices (GMP) to ensure safety and efficacy. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the development and approval of new pharmaceutical compounds. Compliance with these regulations is essential for any drug candidate derived from this compound.

The pharmacological profile of 1-(2-methoxybenzyl)piperazine dihydrochloride has been further investigated through in vitro and in vivo studies. These experiments have provided valuable data on its potency, selectivity, and toxicity profiles. In preclinical trials, the compound has demonstrated promising results in animal models of CNS disorders, suggesting its potential as a therapeutic agent.

Future research directions for 1-(2-methoxybenzyl)piperazine dihydrochloride include exploring its mechanisms of action at a molecular level and identifying any off-target effects. Additionally, studies are underway to evaluate its efficacy in human clinical trials for specific therapeutic indications. The integration of interdisciplinary approaches, combining chemistry, biology, and pharmacology, will be crucial in unlocking the full therapeutic potential of this compound.

The industrial significance of 1-(2-methoxybenzyl)piperazine dihydrochloride cannot be overstated. Its role as a key intermediate in drug synthesis underscores its importance in the pharmaceutical industry. As demand for innovative therapeutics grows, compounds like this continue to play a vital role in advancing medical science.

In conclusion,1-(2-methoxybenzyl)piperazine dihydrochloride (CAS No. 113698-78-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising preclinical results, make it a valuable asset in the quest for new treatments for neurological and psychiatric disorders.